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Compound of Interest

Compound Name: L-hydroxylysine dihydrochloride

Cat. No.: B15572339 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. Adherence to proper chemical handling and disposal protocols is a

critical component of this responsibility. This document provides essential, immediate safety

and logistical information for the proper disposal of L-hydroxylysine dihydrochloride, a key

reagent in various research applications.

Chemical and Physical Properties
Understanding the properties of L-hydroxylysine dihydrochloride is the first step in safe

handling and disposal.

Property Value

Molecular Weight 182.65 g/mol

Appearance White crystals[1]

Solubility Soluble in water; slightly soluble in alcohol[1]

Stability
Stable under normal conditions.[2] Avoid contact

with strong oxidizers.[1][2]

Hazards

Considered non-hazardous according to GHS

classifications.[1] May cause skin and eye

irritation.[3]
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Standard Disposal Procedure
Waste material must be disposed of in accordance with national and local regulations. The

following is a general, step-by-step guide for the proper disposal of L-hydroxylysine
dihydrochloride.

Containment: Leave the chemical in its original container whenever possible. If transferring

to a waste container, ensure it is clearly labeled with the chemical name and any associated

hazards.

Segregation: Do not mix L-hydroxylysine dihydrochloride waste with other chemical waste

streams.

Container Management: Handle uncleaned containers as you would the product itself.

Institutional Guidelines: Consult your institution's Environmental Health and Safety (EHS)

department for specific disposal protocols. They will provide guidance on the appropriate

waste stream and any specific labeling requirements.

Waste Pickup: Arrange for collection by a licensed chemical waste disposal company, as

directed by your EHS department.

Spill Cleanup Protocol
In the event of a spill, follow these procedures to ensure safety and proper cleanup.

Personal Protective Equipment (PPE): Before addressing a spill, ensure you are wearing

appropriate PPE, including safety goggles, gloves, and a lab coat. For larger spills,

respiratory protection may be necessary.[3]

Containment: For dry spills, carefully sweep up the material, avoiding dust generation.[2][4]

Place the swept material into a sealed bag or container for disposal.[1]

Decontamination: After the material has been collected, wash the spill site with water.[1]

Disposal: Dispose of the sealed container and any contaminated cleaning materials as

chemical waste, following the standard disposal procedure outlined above.
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Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of L-
hydroxylysine dihydrochloride.
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Disposal of L-Hydroxylysine Dihydrochloride

Identify Waste for Disposal

Is it a spill?

Follow Spill Cleanup Protocol:
1. Wear appropriate PPE.

2. Sweep up material, avoiding dust.
3. Place in a sealed, labeled container.

4. Decontaminate spill area.

Yes

Is it unused or residual product?

No

Follow Standard Disposal Procedure:
1. Keep in original or labeled container.

2. Do not mix with other waste.
3. Consult institutional EHS for guidelines.

4. Arrange for licensed disposal.

Is it an empty, uncleaned container?

Treat container as the product itself.

Yes

Proper Disposal Complete

No (Clean)

No

Yes

Click to download full resolution via product page

Disposal Decision Workflow for L-Hydroxylysine Dihydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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